N-[4-[[4-Amino-2-(dimethylamino)phenyl]sulfonyl]phenyl]acetamide

• CAS No.: 101513-61-5
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-[4-[4-amino-2-(dimethylamino)phenyl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C16H19N3O3S/c1-11(20)18-13-5-7-14(8-6-13)23(21,22)16-9-4-12(17)10-15(16)19(2)3/h4-10H,17H2,1-3H3,(H,18,20)
• InChI Key: IGJISPVYYOUUJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(C=C2)N)N(C)C

Description

N-[4-[[4-Amino-2-(dimethylamino)phenyl]sulfonyl]phenyl]acetamide is a chemical compound with the molecular formula C14H14N2O3S and a molecular weight of 290.338 g/mol . It is also known by other names such as N-Acetyl-4,4’-diaminodiphenylsulfone and Acetyldapsone . This compound is characterized by its sulfonamide group, which is known for its antibacterial properties.

Preparation Methods

The synthesis of N-[4-[[4-Amino-2-(dimethylamino)phenyl]sulfonyl]phenyl]acetamide typically involves the reaction of 4,4’-diaminodiphenylsulfone with acetic anhydride . The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

N-[4-[[4-Amino-2-(dimethylamino)phenyl]sulfonyl]phenyl]acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[4-[[4-Amino-2-(dimethylamino)phenyl]sulfonyl]phenyl]acetamide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds.

Biology: The compound’s antibacterial properties make it useful in studying bacterial resistance mechanisms.

Medicine: It is investigated for its potential therapeutic effects, particularly in treating bacterial infections.

Industry: The compound is used in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of N-[4-[[4-Amino-2-(dimethylamino)phenyl]sulfonyl]phenyl]acetamide involves its interaction with bacterial enzymes. The sulfonamide group inhibits the synthesis of dihydrofolic acid, a precursor for nucleic acids, thereby preventing bacterial growth . This inhibition occurs through competitive binding to the enzyme dihydropteroate synthase, which is crucial for folate synthesis in bacteria .

Comparison with Similar Compounds

N-[4-[[4-Amino-2-(dimethylamino)phenyl]sulfonyl]phenyl]acetamide is similar to other sulfonamide compounds such as:

Sulfamethoxazole: Another sulfonamide antibiotic with a similar mechanism of action.

Sulfadiazine: Used in combination with other drugs to treat infections.

Sulfapyridine: Known for its use in treating dermatitis herpetiformis.

What sets this compound apart is its specific structure, which may confer unique properties and applications in various fields.